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Compound of Interest

Compound Name: Isophorone-d8

Cat. No.: B577046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Isophorone-d8 (CAS:

14397-59-2), a deuterated analog of Isophorone. The following sections detail the toxicological

properties, safe handling procedures, personal protective equipment, and emergency protocols

necessary for a safe laboratory environment.

Hazard Identification and Toxicology
Isophorone-d8 is classified as a combustible liquid that is harmful if swallowed or in contact

with skin.[1][2][3] It can cause serious eye irritation and may cause respiratory irritation.[1][2][3]

It is also suspected of causing cancer.[1][2][3]

Summary of Health Hazards:

Acute Effects: Inhalation can lead to irritation of the eyes, nose, and throat.[4][5] High

concentrations may cause dizziness and fatigue.[4][5] Direct contact causes skin and serious

eye irritation.[1][3] Ingestion is harmful.[1][3]

Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[2] Animal

studies have shown evidence of liver and kidney effects from chronic exposure.[6] The

International Agency for Research on Cancer (IARC) has not classified Isophorone-d8, but

unlabelled Isophorone is classified by ACGIH as an A3 animal carcinogen.[1]
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Toxicity Data (for Isophorone, CAS 78-59-1)

LD50 Oral (Rat) 2280 - 2330 mg/kg[7]

LD50 Oral (Mouse) 2690 mg/kg[7]

LC50 Inhalation (Guinea Pig) 4600 ppm (8 hr)[7]

LCLo Inhalation (Rat) 885 ppm (6 hr)[7]

Physical and Chemical Properties
Understanding the physical and chemical properties of Isophorone-d8 is crucial for safe

handling and storage.

Property Value Reference

Chemical Formula C₉H₆D₈O [1]

Molecular Weight 146.26 g/mol [8]

Appearance Colorless to pale yellow liquid [1][9]

Odor Peppermint or camphor-like [1][9][10]

Melting Point -8 °C (18 °F) [1][10]

Boiling Point 213 - 214 °C (415 - 417 °F) [1]

Flash Point 84 °C (183 °F) [1][11]

Auto-ignition Temperature 460 °C (860 °F) [1][7]

Density 0.923 g/cm³ [1]

Solubility in Water 12 g/L [1][9]

Vapor Pressure
0.3 hPa (0.2 mmHg) at 20 °C

(68 °F)
[1]

Explosive Limits 0.8 - 3.8 % by volume [1][7]
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Strict adherence to safety protocols is mandatory when working with Isophorone-d8.

3.1. Engineering Controls

Work with Isophorone-d8 must be conducted in a properly functioning chemical fume hood.

[12]

The fume hood should have a face velocity between 80 and 125 feet per minute.[12]

Good general ventilation, with typically 10 air changes per hour, should be maintained in the

laboratory.[2]

An eyewash station and safety shower must be readily accessible.[13]

3.2. Personal Protective Equipment (PPE)
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PPE Category Recommendation Rationale & Citations

Eye and Face Protection

ANSI-approved safety glasses

with side-shields or chemical

splash goggles are required. A

face shield should be used if

there is a splash hazard.[1][12]

Protects against splashes and

vapors causing serious eye

irritation.[1][3]

Hand Protection

Wear two pairs of chemical-

resistant gloves (e.g., nitrile or

chloroprene).[12] Use proper

glove removal technique to

avoid skin contact.[12]

Prevents skin contact and

absorption, as the substance is

harmful if absorbed through

the skin.[1]

Body Protection

A lab coat, buttoned to full

length, must be worn.[12] Full-

length pants and closed-toe

shoes are mandatory.[12]

Protects against accidental

skin exposure.

Respiratory Protection

If working outside a fume

hood, respiratory protection is

required. A full-face supplied-

air respirator is recommended

if it is the sole means of

protection.[12]

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.[1][3]

3.3. Handling and Storage Procedures

Handling: Avoid contact with skin, eyes, and clothing.[1][12] Do not breathe vapors or mists.

[2][12] Keep away from heat, sparks, and open flames.[1][2][3] Do not eat, drink, or smoke

when using this product.[2][3]

Storage: Store in a cool, dry, and well-ventilated location.[3][12] Keep containers tightly

closed and sealed upright to prevent leakage.[3][12] Store away from incompatible materials

such as strong oxidizing agents, strong acids, and alcohols.[12] A designated storage area

should be clearly labeled.[12]

Emergency Procedures
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4.1. First-Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1] Seek immediate medical attention.[1]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

plenty of soap and water.[1] Consult a physician.[1]

Inhalation: Move the person into fresh air.[1][2] If not breathing, give artificial respiration.[1] If

breathing is difficult, provide oxygen.[14] Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Never give anything by

mouth to an unconscious person.[1] Call a poison center or doctor immediately.[2]

4.2. Accidental Release and Spill Procedures

Evacuate: Immediately evacuate the area and alert others.[12]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[1][3]

Containment: Wear appropriate PPE.[1] Soak up the spill with an inert absorbent material

(e.g., sand, diatomaceous earth).[1][3] Do not let the product enter drains.[1]

Disposal: Collect the absorbent material and place it in a suitable, closed container for

hazardous waste disposal.[1][3]

4.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: The substance is a combustible liquid.[1] Vapors are heavier than air and

may travel to a source of ignition and flash back.[3] Hazardous decomposition products

include carbon oxides.[1][3]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Isophorone-d8 in

a laboratory setting.
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Receipt & Initial Inspection
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Spill
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Caption: Workflow for the safe laboratory handling of Isophorone-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

